1-(3-chloro-4-fluorophenyl)-8-fluoro-3-phenyl-1H-pyrazolo[4,3-c]quinoline

• IUPAC Name: 1-(3-chloro-4-fluorophenyl)-8-fluoro-3-phenylpyrazolo[4,3-c]quinoline
• InChI: InChI=1S/C22H12ClF2N3/c23-18-11-15(7-8-19(18)25)28-22-16-10-14(24)6-9-20(16)26-12-17(22)21(27-28)13-4-2-1-3-5-13/h1-12H
• InChI Key: ATMFKEDZZGEXJY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(C3=C4C=C(C=CC4=NC=C32)F)C5=CC(=C(C=C5)F)Cl
• Molecular Formula: C22H12ClF2N3
• Molecular Weight: 391.8 g/mol

Description

The compound belongs to the class of pyrazoloquinolines. Pyrazoloquinolines are three-membered azaheterocyclic systems that are composed of a pyrazole and quinoline fragment. The structure can be modified with a number of substituents that have a great influence on the physical, photophysical, and biological properties.

Synthesis Analysis

The main methods of synthesis for pyrazoloquinolines include Friedländer condensation, synthesis from anthranilic acid derivatives, multicomponent synthesis, and others.

Molecular Structure Analysis

The molecular structure of pyrazoloquinolines can be influenced by the combination of reversible and covalent binding modes with certain enzymes.

Chemical Reactions Analysis

The chemical reactions of pyrazoloquinolines can be influenced by the presence of a meta or para substituent at the phenyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrazoloquinolines can be greatly influenced by the substituents attached to the parent structure.

Scientific Research Applications

Tyrosinase Inhibition for Skin Health and Cosmetics

Background: Tyrosinase (TYR) is an enzyme involved in melanin production, which plays a crucial role in skin pigmentation. Overproduction of melanin can lead to skin disorders and neurodegenerative processes, such as Parkinson’s disease.

Research Findings:

• .

Structural Modification of Existing Drugs

Potential:

• The 3-chloro-4-fluorophenyl moiety can be used for structural modification of existing drugs. .

Alkaloid Synthesis and Flavoring Agents

Applications:

• Quinoline derivatives, including our compound, find use in synthesizing alkaloids, fungicides, biocides, virucides, and rubber chemicals. .

Microwave-Assisted Synthesis of Pyrazoline

Methodology:

• Our compound can be synthesized via a one-pot three-component reaction using irradiation in a microwave oven. .

Chemical Reagents and Intermediates

Utility:

• .

Mechanism of Action

Target of Action

Quinoline derivatives have been known to target a variety of proteins and enzymes, including polymerized tubulins , DNA gyrase, and type IV topoisomerase . These targets play crucial roles in cell division and DNA replication, making them important targets for anticancer and antimicrobial drugs .

Mode of Action

Similar quinoline derivatives have been shown to interrupt the g2 phase of the cell cycle by binding to polymerized tubulins (α and β), stabilizing the microtubules . This stabilization leads to the interruption of cell mitosis and, consequently, to cell death by apoptosis .

Biochemical Pathways

Quinoline derivatives are known to inhibit dna synthesis by promoting cleavage of bacterial dna gyrase and type iv topoisomerase . This action ultimately leads to rapid bacterial death .

Pharmacokinetics

Similar compounds, such as the 4-aminoquinolines, are known to be completely absorbed from the gastrointestinal tract, sequestered in peripheral tissues, metabolized in the liver to pharmacologically active by-products, and excreted via the kidneys and the feces .

Result of Action

Similar quinoline derivatives have been shown to cause cell death by apoptosis due to the interruption of cell mitosis .

Action Environment

It’s known that factors such as ph, temperature, and the presence of other substances can affect the action of similar compounds .